Cas no 99299-72-6 (Phenol,2-ethynyl-6-methyl-)

• Product Name: Phenol,2-ethynyl-6-methyl-
• CAS No: 99299-72-6
• MF: C₉H₈O
• MW: 132.159222602844
• CID: 802374
• PubChem ID: 13541921
• Update Time: 2025-10-05

Phenol,2-ethynyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-ethynyl-6-methyl-
• 2-ETHYNYL-6-METHYL-PHENOL
• 2-ethynyl-6-methylphenol
• 99299-72-6
• DTXSID30543293
• SCHEMBL2809868
• AKOS006240004
• G75097
• MFCD08703472
• DB-261015
• SY357470

• Inchi： 1S/C9H8O/c1-3-8-6-4-5-7(2)9(8)10/h1,4-6,10H,2H3
• InChI Key： SWABGPFJQJUCRB-UHFFFAOYSA-N
• SMILES： OC1C(C#C)=CC=CC=1C

Computed Properties

• Exact Mass: 132.057514874g/mol
• Monoisotopic Mass: 132.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on Phenol,2-ethynyl-6-methyl-

Phenol,2-ethynyl-6-methyl- (CAS No. 99299-72-6): A Comprehensive Overview of Properties and Applications

Phenol,2-ethynyl-6-methyl- (CAS No. 99299-72-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, also known as 2-ethynyl-6-methylphenol, belongs to the class of phenolic compounds and features an ethynyl group (-C≡CH) and a methyl group (-CH3) attached to a phenol ring. Its molecular formula is C9H8O, and it has a molecular weight of 132.16 g/mol. The compound's distinctive structure makes it a valuable intermediate in organic synthesis and material science.

The growing interest in Phenol,2-ethynyl-6-methyl- can be attributed to its potential applications in pharmaceutical research, advanced materials, and chemical synthesis. Researchers are particularly intrigued by its ability to act as a building block for more complex molecules, thanks to the reactivity of its ethynyl group. This feature allows for click chemistry reactions, which are widely used in drug discovery and polymer science. As the demand for innovative materials and bioactive compounds increases, 2-ethynyl-6-methylphenol is poised to play a pivotal role in these advancements.

One of the most frequently asked questions about Phenol,2-ethynyl-6-methyl- is its solubility and stability under various conditions. Studies indicate that this compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its stability is generally good under inert atmospheres, but it may undergo oxidation or polymerization when exposed to air or light for extended periods. Proper storage in a cool, dry place, preferably under an inert gas, is recommended to maintain its integrity.

In the realm of material science, Phenol,2-ethynyl-6-methyl- has shown promise as a precursor for conducting polymers and photoresponsive materials. The ethynyl group enables the formation of conjugated systems, which are essential for electronic applications. Recent studies have explored its use in organic electronics, such as OLEDs (organic light-emitting diodes) and sensors, where its ability to form stable thin films is highly valued.

The pharmaceutical industry has also taken note of 2-ethynyl-6-methylphenol due to its potential as a scaffold for drug development. Its phenolic moiety offers opportunities for hydrogen bonding and metal coordination, which are critical in designing bioactive molecules. Researchers are investigating its derivatives for antimicrobial, anti-inflammatory, and antioxidant properties, aligning with the current trend toward natural product-inspired therapeutics.

From a synthetic chemistry perspective, Phenol,2-ethynyl-6-methyl- serves as a versatile intermediate. Its ethynyl group can participate in Sonogashira coupling, cycloaddition reactions, and other catalytic transformations. These reactions are instrumental in constructing complex molecular architectures, which are often required in agrochemicals, flavors, and fragrances. The compound's adaptability makes it a favorite among chemists working on green chemistry initiatives.

Market trends indicate a steady rise in the demand for Phenol,2-ethynyl-6-methyl-, particularly in regions with robust chemical and pharmaceutical industries. Suppliers are increasingly focusing on high-purity grades to meet the stringent requirements of research and industrial applications. Pricing and availability can vary depending on the scale of procurement, but the compound remains accessible to both academic and commercial users.

Environmental and safety considerations for 2-ethynyl-6-methylphenol are also a topic of interest. While it is not classified as hazardous under standard regulations, proper handling procedures should still be followed. This includes the use of personal protective equipment (PPE) such as gloves and goggles, as well as working in a well-ventilated area. Disposal should comply with local regulations to minimize environmental impact.

In conclusion, Phenol,2-ethynyl-6-methyl- (CAS No. 99299-72-6) is a compound with immense potential across multiple industries. Its unique chemical properties, coupled with its versatility in organic synthesis and material science, make it a valuable asset for researchers and manufacturers alike. As scientific advancements continue to unfold, the applications of this compound are expected to expand, further solidifying its importance in modern chemistry.